Cas no 119584-82-6 (2,4-Quinazolinediamine,5-(2,2,2-trifluoroethoxy)-)

2,4-Quinazolinediamine,5-(2,2,2-trifluoroethoxy)- structure
119584-82-6 structure
Product Name:2,4-Quinazolinediamine,5-(2,2,2-trifluoroethoxy)-
CAS No:119584-82-6
Molecular Formula:C10H9N4OF3
Molecular Weight:258.19986
CID:132225
PubChem ID:461904

2,4-Quinazolinediamine,5-(2,2,2-trifluoroethoxy)- Properties

Names and Identifiers

    • 2,4-Quinazolinediamine,5-(2,2,2-trifluoroethoxy)-
    • 5-(2,2,2-Trifluoro-ethoxy)-quinazol
    • 5-(2,2,2-Trifluoro-ethoxy)-quinazol ine-2,4-diamine
    • 5-(2,2,2-trifluoroethoxy)quinazoline-2,4-diamine
    • 5-(2,2,2-Trifluoro-ethoxy)-quinazol ine-2,4-diamine
    • CHEMBL2042320
    • 119584-82-6
    • 2,4-Quinazolinediamine, 5-(2,2,2-trifluoroethoxy)-
    • CMIRUHXLWHGPHN-UHFFFAOYSA-N
    • DTXSID00332732
    • SCHEMBL1155037
    • 5-(2,2,2-Trifluoro-ethoxy)-quinazoline-2,4-diamine
    • InChIKey: CMIRUHXLWHGPHN-UHFFFAOYSA-N
    • Inchi: InChI=1S/C10H9F3N4O/c11-10(12,13)4-18-6-3-1-2-5-7(6)8(14)17-9(15)16-5/h1-3H,4H2,(H4,14,15,16,17)
    • SMILES: FC(COC1=CC=CC2N=C(N=C(N)C1=2)N)(F)F

Computed Properties

  • Exact Mass: 258.073
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 8
  • Rotatable Bond Count: 2
  • Monoisotopic Mass: 258.073
  • Heavy Atom Count: 18
  • Complexity: 289
  • Isotope Atom Count: 0
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Covalently-Bonded Unit Count: 1
  • XLogP3: 1.9
  • Topological Polar Surface Area: 87Ų

2,4-Quinazolinediamine,5-(2,2,2-trifluoroethoxy)- Related Literature

Recommended suppliers
Minglong (Xianning) Medicine Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
http://www.minglongchemistry.com
Minglong (Xianning) Medicine Co., Ltd.
Hangzhou Runyan Pharmaceutical Technology Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
http://www.runyanpharma.com/IndexEN.htm
Hangzhou Runyan Pharmaceutical Technology Co., Ltd
Baoji Haoxiang Bio-technology Co.Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
http://www.haoxiangbio.com
Enjia Trading Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Enjia Trading Co., Ltd
Jiangsu Xinsu New Materials Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jiangsu Xinsu New Materials Co., Ltd